Cas no 661487-16-7 (5-tert-Butyl 1-ethyl 3-iodo-6,7-dihydro-1H-pyrazolo[4,3-c]pyridine-1,5(4H)-dicarboxylate)

• Product Name: 5-tert-Butyl 1-ethyl 3-iodo-6,7-dihydro-1H-pyrazolo[4,3-c]pyridine-1,5(4H)-dicarboxylate
• CAS No: 661487-16-7
• MF: C₁₄H₂₀IN₃O₄
• MW: 421.23077583313
• CID: 1090117
• PubChem ID: 10364860
• Update Time: 2025-09-28

5-tert-Butyl 1-ethyl 3-iodo-6,7-dihydro-1H-pyrazolo[4,3-c]pyridine-1,5(4H)-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 5-tert-Butyl 1-ethyl 3-iodo-6,7-dihydro-1H-pyrazolo[4,3-c]pyridine-1,5(4H)-dicarboxylate
• 5-O-tert-butyl 1-O-ethyl 3-iodo-6,7-dihydro-4H-pyrazolo[4,3-c]pyridine-1,5-dicarboxylate
• 5-tert-butyl 1-ethyl 3-iodo-6,7-dihydro-4H-pyrazolo[4,3-c]pyridine-1,5-dicarboxylate
• FRAWZJLOFZNXAS-UHFFFAOYSA-N
• AM808011
• DTXSID80438761
• DB-350081
• 5-tert-butyl 1-ethyl 3-iodo-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-1,5-dicarboxylate
• 661487-16-7
• SCHEMBL797910

• Inchi： 1S/C14H20IN3O4/c1-5-21-13(20)18-10-6-7-17(8-9(10)11(15)16-18)12(19)22-14(2,3)4/h5-8H2,1-4H3
• InChI Key： FRAWZJLOFZNXAS-UHFFFAOYSA-N
• SMILES： IC1C2CN(C(=O)OC(C)(C)C)CCC=2N(C(=O)OCC)N=1

Computed Properties

• Exact Mass: 421.04985g/mol
• Monoisotopic Mass: 421.04985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.7Ų

Additional information on 5-tert-Butyl 1-ethyl 3-iodo-6,7-dihydro-1H-pyrazolo[4,3-c]pyridine-1,5(4H)-dicarboxylate

Introduction to 5-tert-Butyl 1-ethyl 3-iodo-6,7-dihydro-1H-pyrazolo[4,3-c]pyridine-1,5(4H)-dicarboxylate (CAS No. 661487-16-7)

5-tert-butyl 1-ethyl 3-iodo-6,7-dihydro-1H-pyrazolo[4,3-c]pyridine-1,5(4H)-dicarboxylate, identified by its CAS number 661487-16-7, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the pyrazolo[4,3-c]pyridine scaffold, a motif well-known for its pharmacological diversity and biological activity. The presence of multiple functional groups, including a tert-butyl substituent, an ethyl side chain, an iodo atom, and dicarboxylate moieties, contributes to its unique chemical properties and potential therapeutic applications.

The tert-butyl group at the 5-position enhances the lipophilicity of the molecule, which is often a critical factor in drug absorption and distribution. This bulky alkyl group can also influence the conformational flexibility of the compound, potentially affecting its binding affinity to biological targets. The ethyl group at the 1-position further modulates the electronic and steric environment of the molecule, contributing to its overall pharmacokinetic profile.

The iodo substituent at the 3-position is particularly noteworthy as halogen atoms are frequently employed in medicinal chemistry to improve metabolic stability and binding interactions. Iodine, in particular, can serve as a handle for further chemical modifications via cross-coupling reactions, making this compound a valuable intermediate in synthetic chemistry. Additionally, the dicarboxylate groups at the 1 and 5 positions introduce negative charges under physiological conditions, which can enhance interactions with positively charged residues on biological targets such as proteins and enzymes.

This compound has been extensively studied for its potential role in various therapeutic areas. One of the most promising applications is in the development of anticancer agents. The pyrazolo[4,3-c]pyridine scaffold has shown considerable promise in targeting kinases and other enzymes involved in cancer cell proliferation. The unique combination of substituents in 5-tert-butyl 1-ethyl 3-iodo-6,7-dihydro-1H-pyrazolo[4,3-c]pyridine-1,5(4H)-dicarboxylate may enhance its ability to inhibit these targets effectively.

Recent studies have highlighted the compound's potential as a kinase inhibitor, particularly focusing on tyrosine kinases that are overexpressed in many cancers. The iodo substituent, for instance, can be readily functionalized via palladium-catalyzed cross-coupling reactions to introduce additional aryl or heteroaryl groups that can improve binding affinity to kinase active sites. Such modifications have been shown to enhance potency and selectivity in preclinical models.

In addition to its anticancer applications, this compound has also been explored for its potential in treating inflammatory diseases. The pyrazolo[4,3-c]pyridine scaffold is known to interact with various inflammatory pathways, and modifications such as those present in this molecule may modulate inflammatory responses by targeting specific enzymes or receptors involved in inflammation.

The dicarboxylate groups have been particularly investigated for their ability to interact with biological targets that require multiple binding interactions for efficacy. For example, they can form salt bridges or hydrogen bonds with complementary groups on proteins or enzymes, enhancing overall binding affinity. This feature makes this compound a versatile scaffold for designing molecules with improved pharmacological properties.

From a synthetic chemistry perspective,5-tert-butyl 1-ethyl 3-iodo-6,7-dihydro-1H-pyrazolo[4,3-c]pyridine-1,5(4H)-dicarboxylate serves as an excellent building block for further derivatization. The presence of multiple reactive sites allows chemists to introduce diverse functional groups while maintaining the core pharmacophore responsible for biological activity. This flexibility has enabled researchers to generate libraries of analogs with tailored properties for high-throughput screening and optimization.

Advances in computational chemistry have further enhanced the utility of this compound by enabling virtual screening and molecular docking studies. These techniques allow researchers to predict binding modes and affinities with biological targets before conducting costly wet-lab experiments. The structural features of 5-tert-butyl 1-ethyl 3-iodo-6,7-dihydro-1H-pyrazolo[4,3-c]pyridine-1,5(4H)-dicarboxylate, including its sizeable substituents and charged moieties, make it an ideal candidate for such computational analyses, providing valuable insights into its potential biological activity.

The development of novel drug candidates often involves iterative optimization based on structural modifications guided by both experimental data and computational predictions. The combination of potent biological activity with favorable pharmacokinetic properties makes this compound an attractive lead for further development. Future studies may focus on improving solubility or metabolic stability while retaining or enhancing biological efficacy.

In conclusion,5-tert-butyl 1-ethyl 3-iodo-6,7-dihydro-1H-pyrazolo[4,3-c]pyridine -1 ,5(4H)-dicarboxylate (CAS No .661487 -16 -7) represents a promising candidate for therapeutic intervention across multiple disease areas . Its unique structural features , combined with recent advances in synthetic chemistry and computational biology , position it as a valuable asset in medicinal chemistry research . Continued investigation into this compound holds great promise for discovering novel treatments that address unmet medical needs .